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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2-fluoroaniline

This guide provides a comprehensive overview of the safety, handling, and hazardous
properties of 4-Bromo-2-fluoroaniline, intended for researchers, scientists, and professionals
in drug development. All data is compiled from publicly available Material Safety Data Sheets
(MSDS) and safety resources.

Chemical Identification and Properties

4-Bromo-2-fluoroaniline is a halogenated aromatic amine. Its chemical identity and key
physical and chemical properties are summarized below.

Table 1: Chemical Identification

Identifier Value

Chemical Name 4-Bromo-2-fluoroaniline
Synonyms 4-Bromo-2-fluoro-benzenamine
CAS Number 1003-99-2

Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol

PubChem CID 80650
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| EC Number | 213-708-8 |

Table 2: Physical and Chemical Properties

Property Value

T Off-white to light brown crystalline
powder

Odor No data available

Melting Point 43-46 °C (109.4-114.8 °F)

Boiling Point 234.3+20.0 °C at 760 mmHg

Flash Point 95.5+21.8 °C

Density 1.667+0.06 g/cm3

| Solubility | No data available |

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Table 3: GHS Hazard Classification

Hazard Class

Hazard Category

Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

| Specific Target Organ Toxicity — Single Exposure (Respiratory System) | Category 3 |

Hazard Statements:
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Precautionary Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

4-Bromo-2-fluoroaniline

CAS: 1003-99-2

GHS Hazard Classes

Acute Toxicity (Oral)
Cat. 4

Skin Irritation
Cat. 2

Eye Irritation
Cat. 2A

STOT SE (Respiratory)
Cat. 3

Click to download full resolution via product page

Caption: GHS Hazard Classification for 4-Bromo-2-fluoroaniline.
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Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The
toxicological effects are summarized below.

Table 4: Acute Toxicity Data

Route Species Value

LD50: No specific data
Oral Rat available, classified as
harmful if swallowed.

Dermal Rabbit LD50: No data available.

| Inhalation | Rat | LC50: No data available. |

Experimental Protocols for Toxicological Assessment: The toxicological data for substances like
4-Bromo-2-fluoroaniline are typically determined using standardized experimental protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD).

¢ Acute Oral Toxicity (OECD Guideline 423): This method involves the administration of the
test substance to fasted animals (commonly rats) in a stepwise procedure. The starting dose
is selected from one of four fixed levels. The outcome of the test, including mortality and
clinical signs in a small number of animals, is used to classify the substance.

e Acute Dermal Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is
applied to a shaved patch of skin on a test animal (typically a rabbit). The site is observed for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours) after application.

¢ Acute Eye Irritation/Corrosion (OECD Guideline 405): The test substance is applied into one
eye of a test animal (usually a rabbit), with the other eye serving as a control. The eyes are
examined for signs of irritation, such as redness, swelling, and discharge, at specified time
points after instillation.
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Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize exposure risks.

Handling:

Use only in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Storage:

e Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures: In the event of a spill, follow a clear response workflow.
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Spill Detected

Evacuate Immediate Area
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Assess the Spill
(Size, Material, Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Dispose of Waste in
Sealed Hazardous Waste Container

Decontaminate Area
& Equipment

Report the Incident
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Caption: Workflow for responding to a chemical spill.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

+ Use a chemical fume hood or other local exhaust ventilation to keep airborne levels below

recommended exposure limits.
* Ensure eyewash stations and safety showers are readily available.

Personal Protective Equipment (PPE): The selection of PPE depends on the potential for

exposure.
Required PPE
Eye Contact
Safety Glasses with
(SplaShes) Side-Shields or Goggles
Exposure Assessment

Skin Contact

(Handling) W Chemical-Resistant Gloves
(e.g., Nitrile) & Lab Coat

Potential Exposure Route

Inhalation
(Aerosols/Dust)

NIOSH-approved

Respirator (if dust is generated)

Click to download full resolution via product page
Caption: Logic for selecting appropriate personal protective equipment.

Table 5: Recommended Personal Protective Equipment
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Protection Type Specification

Wear safety glasses with side-shields

EyelFace Protection .
(EN166) or chemical goggles.

_ . Wear chemical-resistant gloves (e.qg., nitrile
Skin Protection
rubber) and a lab coat.

| Respiratory Protection | If dust is generated, use a NIOSH-approved particulate respirator. |
Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical:

e During a fire, hazardous decomposition products may be formed, including carbon oxides,
nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.

Advice for Firefighters:

o Wear self-contained breathing apparatus (SCBA) for firefighting if necessary.

Transport Information

4-Bromo-2-fluoroaniline is regulated for transport.

Table 6: Transport Classification
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
Toxic solid,
organic, n.o.s.
DOT (US) 2811 6.1 ]|

(4-Bromo-2-
fluoroaniline)

Toxic solid,
organic, n.o.s.

IATA 2811 6.1 1]
(4-Bromo-2-

fluoroaniline)

| IMDG | 2811 | TOXIC SOLID, ORGANIC, N.O.S. (4-Bromo-2-fluoroaniline) | 6.1 | 11 |

Disclaimer: This document is intended as a technical guide and is not a substitute for the
official Material Safety Data Sheet (MSDS) provided by the manufacturer. Always consult the
original MSDS before handling this chemical.

 To cite this document: BenchChem. [4-Bromo-2-fluoroaniline material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266173#4-bromo-2-fluoroaniline-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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